Cas no 358314-69-9 (N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide)
N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide
- STK297811
- Z44314447
- 358314-69-9
- EN300-26578775
- AKOS001049401
- N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide
- (E)-N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide
- 2-Cyano-3-(3-phenoxyphenyl)-N-(phenylmethyl)-2-propenamide
-
- Inchi: 1S/C23H18N2O2/c24-16-20(23(26)25-17-18-8-3-1-4-9-18)14-19-10-7-13-22(15-19)27-21-11-5-2-6-12-21/h1-15H,17H2,(H,25,26)
- InChI Key: HFBIXQTUPGKFFA-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1)(=O)C(C#N)=CC1=CC=CC(OC2=CC=CC=C2)=C1
Computed Properties
- Exact Mass: 354.136827821g/mol
- Monoisotopic Mass: 354.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 62.1Ų
Experimental Properties
- Density: 1.206±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 602.1±55.0 °C(Predicted)
- pka: 12.36±0.46(Predicted)
N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26578775-0.05g |
N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide |
358314-69-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide
Professional Introduction to N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide (CAS No. 358314-69-9)
N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 358314-69-9, belongs to a class of molecules that exhibit promising properties in various therapeutic applications. The presence of multiple functional groups, including a cyano group, a benzyl moiety, and a phenoxyphenyl substituent, contributes to its complex reactivity and interaction capabilities with biological targets.
Recent advancements in medicinal chemistry have highlighted the importance of N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide as a scaffold for developing novel therapeutic agents. The compound's structural features make it an attractive candidate for further investigation in drug discovery programs. Specifically, the cyano group can participate in hydrogen bonding interactions, enhancing binding affinity to biological receptors, while the benzyl group provides steric hindrance and electronic modulation. The phenoxyphenyl moiety, on the other hand, introduces hydrophobicity and additional rotational freedom, which can be crucial for optimizing pharmacokinetic properties.
In the context of contemporary research, N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide has been explored for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making it a candidate for treating chronic inflammatory diseases. Additionally, its structural motifs are reminiscent of known bioactive molecules, which has prompted investigations into its possible applications in oncology and neurodegenerative disorders.
The synthesis of N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group often necessitates careful handling due to its potential reactivity under certain conditions. On the other hand, the benzyl and phenoxyphenyl substituents require protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both preclinical and clinical studies.
One of the most compelling aspects of N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide is its versatility as a chemical scaffold. Researchers have modified its structure to explore derivatives with enhanced biological activity or improved pharmacokinetic profiles. For instance, variations in the substitution pattern around the benzene ring or alterations in the connectivity between functional groups have yielded compounds with distinct properties. These modifications underscore the importance of structural diversity in drug discovery and highlight the potential of N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide as a starting point for generating novel therapeutic agents.
The pharmacological evaluation of N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide has revealed intriguing interactions with biological targets. Initial studies have demonstrated its ability to bind to specific enzymes and receptors with high affinity, suggesting potential therapeutic benefits. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. Preclinical studies are ongoing to evaluate its efficacy in animal models and to identify any potential toxicities or side effects.
The impact of computational chemistry on the study of N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These predictions help guide experimental efforts by identifying key structural features that contribute to binding affinity and selectivity. Additionally, computational methods have been used to optimize synthetic routes by predicting reaction outcomes before they are carried out in the laboratory.
The future prospects for N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide are promising, given its unique structural features and potential biological activities. As research continues, new applications for this compound are likely to emerge, particularly in areas where modulating enzyme activity or receptor interactions is therapeutically relevant. The continued development of synthetic methodologies will also enhance access to this compound and its derivatives, enabling more comprehensive exploration of their pharmacological properties.
In conclusion,N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide (CAS No. 358314-69-9) represents a significant advancement in pharmaceutical research due to its complex structure and potential therapeutic applications. Its unique combination of functional groups makes it a versatile scaffold for developing novel drug candidates. As ongoing research uncovers more about its biological activities and pharmacological properties, N-benzyl - 2 - cyano - 3 - ( 3 - phenoxyphen yl ) prop - 2 - en amide is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.
358314-69-9 (N-benzyl-2-cyano-3-(3-phenoxyphenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)